Cas no 1805508-87-5 (3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol)

• Product Name: 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol
• CAS No: 1805508-87-5
• MF: C₉H₄F₈O₂
• MW: 296.114090919495
• CID: 4962706
• Update Time: 2025-05-24

3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol

• Inchi： 1S/C9H4F8O2/c10-7(11)19-6-4(9(15,16)17)1-3(2-5(6)18)8(12,13)14/h1-2,7,18H
• InChI Key： MHCKHLPINUJLTR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1OC(F)F)O)(F)F

Computed Properties

• Exact Mass: 296.00835466 g/mol
• Monoisotopic Mass: 296.00835466 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5
• Molecular Weight: 296.11

Additional information on 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol

3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol: A Comprehensive Overview

The compound 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol (CAS No. 1805508-87-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the phenol ring at the 3 and 5 positions, along with a difluoromethoxy group at the 2 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing highly fluorinated aromatic polymers, which exhibit exceptional thermal stability and chemical resistance. These polymers are being considered for use in high-performance electronics and aerospace applications where durability under extreme conditions is critical.

In the field of drug discovery, 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol has shown promise as a lead compound for designing novel pharmaceutical agents. Its fluorinated structure enhances bioavailability and metabolic stability, which are crucial factors in drug development. Recent findings from clinical trials suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent fluorination reactions. The synthesis pathway has been optimized in recent years to improve yield and reduce production costs. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to streamline the production process, making this compound more accessible for large-scale applications.

Environmental impact studies on 3,5-Bis(trifluoromethyl)-2-(difluoromethoxy)phenol have also gained attention due to its widespread use in industrial processes. Research indicates that while the compound is stable under normal conditions, it can degrade under specific environmental stressors such as UV light or microbial activity. Efforts are underway to develop eco-friendly alternatives and improve waste management practices to minimize its environmental footprint.

In conclusion, 3,5-Bis(trifluoromethyl)-2-(diffluromethoxy)phenol (CAS No. 1805508-87-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, drug discovery, and advanced manufacturing processes. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in shaping future technological advancements.